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Compound of Interest

Compound Name:
(3-Amino-4-

methoxyphenyl)methanol

Cat. No.: B571338 Get Quote

Technical Guide: Safety and Handling of (3-
Amino-4-methoxyphenyl)methanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

precautions for (3-Amino-4-methoxyphenyl)methanol (CAS No. 113928-90-8). Due to the

limited availability of in-depth toxicological studies for this specific compound, this guide

supplements available data with information on structurally related compounds, such as

aromatic amines and amino alcohols, to provide a thorough understanding of potential hazards.

Chemical Identification and Properties
Identifier Value

Chemical Name (3-Amino-4-methoxyphenyl)methanol

CAS Number 113928-90-8

Molecular Formula C₈H₁₁NO₂

Molecular Weight 153.18 g/mol

Physical Form Solid

Synonyms (3-amino-4-methoxyphenyl)methanol
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Hazard Identification and Classification
Based on available information from suppliers, (3-Amino-4-methoxyphenyl)methanol is
classified with the following hazards under the Globally Harmonized System (GHS).

Hazard Class Hazard Statement GHS Pictogram Signal Word

Skin Irritation
H315: Causes skin

irritation
GHS07 Warning

Eye Irritation
H319: Causes serious

eye irritation
GHS07 Warning

Specific target organ

toxicity — single

exposure (Respiratory

tract irritation)

H335: May cause

respiratory irritation
GHS07 Warning

Handling and Storage Precautions
Proper handling and storage are crucial to minimize exposure and ensure safety. The following

are general guidelines for aromatic amines and amino alcohols, which are applicable to (3-
Amino-4-methoxyphenyl)methanol.
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Aspect Precaution

Ventilation
Use only in a well-ventilated area, preferably in

a chemical fume hood.

Personal Protective Equipment (PPE)
Wear protective gloves, clothing, and eye/face

protection (safety goggles or face shield).

Hygiene
Wash hands thoroughly after handling. Do not

eat, drink, or smoke in the work area.

Storage

Keep container tightly closed in a dry, cool, and

well-ventilated place. Store away from

incompatible materials such as strong oxidizing

agents.

Spill Response

In case of a spill, avoid dust formation. Sweep

up the material and place it in a suitable

container for disposal.

First Aid Measures
In case of exposure, follow these first aid measures:
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek medical attention

if you feel unwell.

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with plenty of water. If skin irritation

occurs, get medical advice/attention.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek medical attention if you feel unwell.

Experimental Protocols: General Procedure for Safe
Handling of a Solid Chemical
The following is a generalized protocol for the safe handling of a solid chemical like (3-Amino-
4-methoxyphenyl)methanol in a research setting.
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Preparation

Handling

Cleanup and Disposal

Review SDS

Don appropriate PPE

Prepare workspace in fume hood

Weigh the required amount

Transfer to reaction vessel

Decontaminate workspace

Dispose of waste in designated container

Remove PPE

Wash hands thoroughly

Click to download full resolution via product page

General workflow for safe handling of solid chemicals.
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Potential Health Effects and Exposure Routes
The primary routes of exposure to (3-Amino-4-methoxyphenyl)methanol are inhalation, skin

contact, and eye contact. The following diagram illustrates the relationship between exposure

routes and the potential health effects based on its GHS classification.

Exposure Routes Potential Health Effects

Inhalation Respiratory Irritation

Skin Contact Skin Irritation

Eye Contact Serious Eye Irritation

Click to download full resolution via product page

Relationship between exposure routes and health effects.

Toxicological Information
Detailed toxicological studies on (3-Amino-4-methoxyphenyl)methanol are not readily

available in the public domain. However, as an aromatic amine, it is prudent to handle it with

care, as some compounds in this class are known to have potential for more severe health

effects with prolonged or repeated exposure. The provided GHS classification indicates acute

hazards of skin, eye, and respiratory irritation.

Conclusion
While specific toxicological data for (3-Amino-4-methoxyphenyl)methanol is limited, the

available information on its hazards as a skin, eye, and respiratory irritant necessitates careful

handling. Researchers, scientists, and drug development professionals should adhere to the

safety precautions outlined in this guide, including the use of appropriate personal protective

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b571338?utm_src=pdf-body
https://www.benchchem.com/product/b571338?utm_src=pdf-body-img
https://www.benchchem.com/product/b571338?utm_src=pdf-body
https://www.benchchem.com/product/b571338?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b571338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


equipment and working in a well-ventilated area. In the absence of comprehensive data, a

cautious approach to handling this compound is strongly recommended.

To cite this document: BenchChem. [(3-Amino-4-methoxyphenyl)methanol safety data sheet
and handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b571338#3-amino-4-methoxyphenyl-methanol-safety-
data-sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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